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Compound of Interest

Compound Name: 2-Butyl-1-dodecanol

Cat. No.: B15184258 Get Quote

In the formulation of topical drug delivery systems and cosmetic products, the choice of

emollient is critical to achieving the desired sensory properties, stability, and ultimately,

therapeutic or aesthetic efficacy. This guide provides a cost-benefit analysis of a branched-

chain Guerbet alcohol, 2-octyl-1-dodecanol, against a linear-chain fatty alcohol, 1-dodecanol,

to aid researchers, scientists, and drug development professionals in making informed

formulation decisions.

While the user initially inquired about 2-Butyl-1-dodecanol, this appears to be a less common

chemical designation. 2-Octyl-1-dodecanol, a structurally similar and widely used Guerbet

alcohol, is presented here as a representative of its class for a meaningful comparison with the

common straight-chain fatty alcohol, 1-dodecanol.

Physicochemical Properties: A Head-to-Head
Comparison
The structural differences between the branched-chain 2-octyl-1-dodecanol and the linear 1-

dodecanol lead to distinct physicochemical properties that influence their performance in

formulations.
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Property 2-Octyl-1-dodecanol 1-Dodecanol

CAS Number 5333-42-6[1] 112-53-8[2]

Molecular Formula C20H42O[3] C12H26O[4]

Molecular Weight 298.55 g/mol [3] 186.34 g/mol [5]

Appearance
Clear, colorless to yellowish

oily liquid[1][3]

Colorless liquid or white

crystalline solid[6][7]

Melting Point -1 to 1 °C[1][3] 22 to 26 °C[2][8]

Boiling Point 234-238 °C @ 33 mmHg[1][3] 260-262 °C[2][8]

Density ~0.838 g/mL at 25 °C[1] ~0.833 g/mL at 25 °C[2][8]

Solubility in Water Practically insoluble[1]
Slightly soluble (1 g/L at 23 °C)

[5]

Refractive Index n20/D 1.453[1] n20/D 1.442[4][8]

Cost Analysis
The cost of raw materials is a significant factor in formulation development. The price of these

emollients can vary based on supplier, purity, and order volume.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4164735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1334632.htm
https://www.mingyuanchemical.com/products/2-octyl-1-dodecanol-5333-42-6.html
https://www.chembk.com/en/chem/1-Dodecanol
https://www.mingyuanchemical.com/products/2-octyl-1-dodecanol-5333-42-6.html
https://www.sigmaaldrich.com/CZ/cs/product/sigald/126799
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4164735.htm
https://www.mingyuanchemical.com/products/2-octyl-1-dodecanol-5333-42-6.html
https://www.inchem.org/documents/icsc/icsc/eics1765.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4164735.htm
https://www.mingyuanchemical.com/products/2-octyl-1-dodecanol-5333-42-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1334632.htm
https://m.chemicalbook.com/Price/1-Dodecanol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4164735.htm
https://www.mingyuanchemical.com/products/2-octyl-1-dodecanol-5333-42-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1334632.htm
https://m.chemicalbook.com/Price/1-Dodecanol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4164735.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1334632.htm
https://m.chemicalbook.com/Price/1-Dodecanol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4164735.htm
https://www.sigmaaldrich.com/CZ/cs/product/sigald/126799
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4164735.htm
https://www.chembk.com/en/chem/1-Dodecanol
https://m.chemicalbook.com/Price/1-Dodecanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15184258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emollient Price Range

2-Octyl-1-dodecanol

Generally higher due to the more complex

manufacturing process (Guerbet reaction).

Specific pricing is typically available upon

quotation from suppliers.

1-Dodecanol

~

16.00𝑓𝑜𝑟25𝑔𝑡𝑜16.00for25gto

28.00 for 400g for laboratory-grade purity.[9]

Industrial-scale pricing is significantly lower and

subject to market fluctuations, with some

sources indicating prices around €51.10 per

liter.[10]

Performance Benefits and Trade-offs
The selection between these two emollients often comes down to a trade-off between cost and

desired performance characteristics.

2-Octyl-1-dodecanol (Guerbet Alcohol): The High-Performance Choice

Benefits: The branched structure of 2-octyl-1-dodecanol prevents crystallization at lower

temperatures, resulting in a liquid feel that imparts a light, non-greasy, and easily spreadable

sensory profile to formulations. This makes it an excellent choice for high-end skincare and

cosmetic products where elegant texture is paramount. Its properties are beneficial in

creating stable emulsions.

Drawbacks: The primary drawback is the higher cost associated with its synthesis.

1-Dodecanol (Linear Fatty Alcohol): The Cost-Effective Workhorse

Benefits: 1-Dodecanol is a widely available and cost-effective emollient.[11] It can provide a

more occlusive feel, which may be desirable in certain therapeutic ointments or heavy

creams. It also serves as a viscosity-increasing agent.
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Drawbacks: Its linear structure can lead to a waxy or soapy feel in some formulations. It also

has a higher melting point, which can affect the texture and stability of certain products,

potentially leading to crystallization issues at cooler temperatures.

Experimental Protocols for Performance Evaluation
To objectively compare the performance of formulations containing these emollients, the

following experimental protocols can be employed.

1. Measurement of Skin Hydration (Corneometry)

Objective: To quantify the moisturizing effect of a formulation.

Principle: The Corneometer® measures the capacitance of the skin, which correlates with

the hydration level of the stratum corneum.[12]

Methodology:

Subject Acclimatization: Subjects are acclimatized in a room with controlled temperature

(20-22°C) and humidity (40-60%) for at least 20 minutes.[12]

Baseline Measurement: A baseline reading is taken on a defined area of the volar forearm

before product application.

Product Application: A standardized amount of the test formulation is applied to the test

area.

Post-Application Measurements: Measurements are taken at predetermined time points

(e.g., 1, 2, 4, and 8 hours) after application to assess the change in skin hydration over

time.[13]

Data Analysis: The change in Corneometer® units from baseline is calculated to

determine the moisturizing efficacy of the formulation.

2. Measurement of Transepidermal Water Loss (TEWL)

Objective: To assess the occlusivity and impact on the skin's barrier function.
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Principle: A Tewameter® measures the rate of water vapor evaporating from the skin

surface. A lower TEWL value indicates a more intact skin barrier and/or a more occlusive

formulation.[14]

Methodology:

Subject Acclimatization: Subjects are acclimatized under controlled environmental

conditions (e.g., 22–25°C and 30–35% humidity) for at least 10 minutes.[15]

Baseline Measurement: A baseline TEWL measurement is taken on a defined area of the

skin.

Product Application: A standardized amount of the formulation is applied to the test site.

Post-Application Measurements: TEWL is measured at specified intervals after

application.

Data Analysis: The reduction in TEWL compared to the baseline and an untreated control

site indicates the occlusive properties of the formulation.

3. Evaluation of Spreadability

Objective: To quantify the ease of application of the formulation.

Principle: This can be assessed using a texture analyzer with a spreadability rig or by

measuring the diameter of a standardized amount of product spread by a known weight.

Methodology (Parallel Plate Method):

A specific volume of the formulation is placed on a glass plate.

A second glass plate of a known weight is placed on top of the sample.

The diameter of the spread sample is measured after a defined period.

A larger diameter indicates better spreadability.

Logical Workflow for Emollient Selection
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The following diagram illustrates a decision-making workflow for selecting an appropriate

emollient based on formulation goals.

Define Formulation Goals

Primary Consideration: Cost

Cost-driven project

Primary Consideration: Performance/Sensory

Performance-driven project

Consider 1-Dodecanol
(Linear Fatty Alcohol)

Consider 2-Octyl-1-dodecanol
(Guerbet Alcohol)

Develop Prototype Formulations

Conduct Performance Testing
(Hydration, TEWL, Spreadability)

Analyze Data & Refine Formulation

Final Formulation

Click to download full resolution via product page

Caption: A workflow for selecting an emollient based on project priorities.

In conclusion, both 2-octyl-1-dodecanol and 1-dodecanol offer distinct advantages and are

valuable tools in the formulator's arsenal. The choice between them hinges on a careful

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15184258?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15184258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


consideration of the desired product attributes, target market, and budgetary constraints. For

premium formulations where a light, elegant feel is crucial, the higher cost of 2-octyl-1-

dodecanol can be justified by the superior sensory experience. For more cost-sensitive or

traditional formulations, 1-dodecanol remains a reliable and effective option. The experimental

protocols outlined provide a framework for generating the quantitative data needed to support

these formulation decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Emollient Selection: 2-Octyl-1-
dodecanol vs. 1-Dodecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15184258#cost-benefit-analysis-of-using-2-butyl-1-
dodecanol-in-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15184258#cost-benefit-analysis-of-using-2-butyl-1-dodecanol-in-formulations
https://www.benchchem.com/product/b15184258#cost-benefit-analysis-of-using-2-butyl-1-dodecanol-in-formulations
https://www.benchchem.com/product/b15184258#cost-benefit-analysis-of-using-2-butyl-1-dodecanol-in-formulations
https://www.benchchem.com/product/b15184258#cost-benefit-analysis-of-using-2-butyl-1-dodecanol-in-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15184258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15184258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

